Cas no 71590-87-9 (5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid)

5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid structure
71590-87-9 structure
Product Name:5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid
CAS No:71590-87-9
MF:C12H10O5
MW:234.204803943634
CID:1751024
PubChem ID:51357
Update Time:2025-04-21

5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(acetyloxy)-2-methyl-1-benzofuran-4-carboxylic acid
    • 5-acetyloxy-2-methyl-1-benzofuran-4-carboxylic acid
    • 71590-87-9
    • DTXSID80221817
    • 4-BENZOFURANCARBOXYLIC ACID, 5-HYDROXY-2-METHYL-, ACETATE
    • 5-Hydroxy-2-methyl-4-benzofurancarboxylic acid acetate
    • BRN 1382584
    • Inchi: 1S/C12H10O5/c1-6-5-8-9(16-6)3-4-10(17-7(2)13)11(8)12(14)15/h3-5H,1-2H3,(H,14,15)
    • InChI Key: KXWIBFIOZCRTBZ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC2C(C(=O)O)=C(C=CC1=2)OC(C)=O

Computed Properties

  • Exact Mass: 234.0528
  • Monoisotopic Mass: 234.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • Density: 1.355
  • Boiling Point: 402.9°C at 760 mmHg
  • Flash Point: 197.5°C
  • Refractive Index: 1.604
  • PSA: 76.74
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